Cas no 71662-52-7 ((3S,4S,8R)-8-ethyl-3-[(1S)-1-ethylhexyl]-4-propylundecyl octadecanoate)

• Product Name: (3S,4S,8R)-8-ethyl-3-[(1S)-1-ethylhexyl]-4-propylundecyl octadecanoate
• CAS No: 71662-52-7
• MF: C₄₂H₈₄O₂
• MW: 621.115174293518
• CID: 1750639
• PubChem ID: 5748707
• Update Time: 2025-04-21

(3S,4S,8R)-8-ethyl-3-[(1S)-1-ethylhexyl]-4-propylundecyl octadecanoate Chemical and Physical Properties

Names and Identifiers

• (3S,4S,8R)-8-ethyl-3-[(1S)-1-ethylhexyl]-4-propylundecyl octadecanoate
• [(3S,4S,8R)-8-ethyl-3-[(3S)-octan-3-yl]-4-propylundecyl] octadecanoate
• STEARIC ACID ALKYL(C24-28-BRANCHED) ESTERS
• 71662-52-7
• ZOCUBYMFUKYASF-NSSKNNNCSA-N

• Inchi： 1S/C42H84O2/c1-7-13-15-16-17-18-19-20-21-22-23-24-25-26-28-35-42(43)44-37-36-41(39(12-6)33-27-14-8-2)40(31-10-4)34-29-32-38(11-5)30-9-3/h38-41H,7-37H2,1-6H3/t38-,39+,40+,41+/m1/s1
• InChI Key： ZOCUBYMFUKYASF-NSSKNNNCSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCC)=O)CC[C@@H]([C@@H](CC)CCCCC)[C@@H](CCC)CCC[C@H](CC)CCC

Computed Properties

• Exact Mass: 620.64752
• Monoisotopic Mass: 620.64713192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 44
• Rotatable Bond Count: 36
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.854
• Boiling Point: 587.4°C at 760 mmHg
• Flash Point: 348.2°C
• Refractive Index: 1.457
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters